Cas no 477500-65-5 (3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide)

• Product Name: 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide
• CAS No: 477500-65-5
• MF: C₁₉H₁₃FN₂OS
• MW: 336.382726430893
• CID: 6147052
• PubChem ID: 3566671
• Update Time: 2025-07-17

3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide
• AKOS024601210
• (E)-3-fluoro-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
• 3-fluoro-N-[(2E)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]benzamide
• 477500-65-5
• 3-fluoro-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide
• F0846-0652

• Inchi： 1S/C19H13FN2OS/c1-22-17-15-8-3-2-5-12(15)9-10-16(17)24-19(22)21-18(23)13-6-4-7-14(20)11-13/h2-11H,1H3/b21-19-
• InChI Key： JITUXCMULRSESN-VZCXRCSSSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2)F)=O)/N(C)C2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 336.073
• Monoisotopic Mass: 336.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58Ų

Additional information on 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 477500-65-5 and Product Name: 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide

Compound with the CAS number 477500-65-5 and the product name 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluoro substituent in its molecular framework enhances its metabolic stability and binding affinity, making it a valuable candidate for drug development.

The core structure of this compound consists of a naphtho[1,2-d]thiazole scaffold, which is a heterocyclic compound featuring both aromatic and sulfur-containing rings. This particular scaffold has been extensively studied for its potential in medicinal chemistry due to its ability to interact with various biological targets. The 3-fluoro modification on the benzamide moiety further fine-tunes the pharmacokinetic properties of the molecule, improving its bioavailability and reducing off-target effects.

In recent years, there has been a growing interest in the development of novel compounds targeting neurological disorders. The naphtho[1,2-d]thiazole core has shown promise in this area, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound under discussion has been found to exhibit significant inhibitory activity against certain enzymes implicated in these conditions. Preliminary studies have demonstrated that it can modulate the activity of acetylcholinesterase and butyrylcholinesterase, which are key enzymes involved in neurotransmitter degradation.

The fluoro substituent plays a crucial role in enhancing the potency and selectivity of this compound. Fluorine atoms are known to increase metabolic stability by preventing rapid degradation in vivo. Additionally, they can improve binding affinity by increasing lipophilicity and hydrophobic interactions with biological targets. This makes 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide an attractive candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry have enabled more accurate predictions of biological activity. Molecular docking studies have been conducted to evaluate the interaction of this compound with various protein targets. These studies have revealed that it can bind effectively to receptors and enzymes involved in neurological disorders. The high binding affinity observed suggests that this compound may have therapeutic potential in treating these conditions.

The synthesis of 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been employed to improve efficiency and reduce unwanted byproducts. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the pharmacological properties of this compound. In vitro assays have shown that it exhibits significant inhibitory activity against target enzymes at low concentrations. Animal models have further demonstrated its potential therapeutic effects without notable side effects. These findings support the progression of this compound into clinical trials for the treatment of neurological disorders.

The development of novel pharmaceuticals is a complex process that requires extensive research and collaboration among scientists from various disciplines. The compound 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise in organic chemistry, medicinal chemistry, and computational biology, researchers have identified a promising candidate for treating neurological disorders.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-fluoro-N-(2E)-1-methyl-1H,2H-naphtho1,2-d1,3thiazol-2-ylidenebenzamide will play a crucial role in addressing unmet medical needs. The unique structural features and biological activities make it a valuable tool for understanding disease pathways and developing effective treatments. Future studies will focus on optimizing its pharmacokinetic properties and exploring new applications in other therapeutic areas.